Cas no 2034550-47-3 (N-{[3-(1-ethyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-yl]methyl}-4-propyl-1,2,3-thiadiazole-5-carboxamide)

• Product Name: N-{[3-(1-ethyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-yl]methyl}-4-propyl-1,2,3-thiadiazole-5-carboxamide
• CAS No: 2034550-47-3
• MF: C₁₅H₁₈N₆O₂S
• MW: 346.407420635223
• CID: 5552277
• PubChem ID: 91818199
• Update Time: 2025-07-14

N-{[3-(1-ethyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-yl]methyl}-4-propyl-1,2,3-thiadiazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[[3-(1-ethylpyrrol-2-yl)-1,2,4-oxadiazol-5-yl]methyl]-4-propylthiadiazole-5-carboxamide
• F6523-2900
• N-((3-(1-ethyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-yl)methyl)-4-propyl-1,2,3-thiadiazole-5-carboxamide
• N-{[3-(1-ethyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-yl]methyl}-4-propyl-1,2,3-thiadiazole-5-carboxamide
• AKOS025327025
• 2034550-47-3

• Inchi： 1S/C15H18N6O2S/c1-3-6-10-13(24-20-18-10)15(22)16-9-12-17-14(19-23-12)11-7-5-8-21(11)4-2/h5,7-8H,3-4,6,9H2,1-2H3,(H,16,22)
• InChI Key： YRMUHZMSIOQGEE-UHFFFAOYSA-N
• SMILES： S1C(C(NCC2=NC(C3=CC=CN3CC)=NO2)=O)=C(CCC)N=N1

Computed Properties

• Exact Mass: 346.12119501g/mol
• Monoisotopic Mass: 346.12119501g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 429
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 127Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on N-{[3-(1-ethyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-yl]methyl}-4-propyl-1,2,3-thiadiazole-5-carboxamide

Comprehensive Overview of N-{[3-(1-ethyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-yl]methyl}-4-propyl-1,2,3-thiadiazole-5-carboxamide (CAS 2034550-47-3)

The compound N-{[3-(1-ethyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-yl]methyl}-4-propyl-1,2,3-thiadiazole-5-carboxamide, identified by its CAS number 2034550-47-3, represents a sophisticated heterocyclic molecule with significant potential in pharmaceutical and agrochemical research. Its intricate structure combines a 1,2,4-oxadiazole core with a 1,2,3-thiadiazole moiety, linked via a carboxamide bridge. This unique architecture has garnered attention for its potential bioactivity, particularly in modulating enzymatic pathways or receptor interactions.

Recent trends in drug discovery highlight the growing demand for novel heterocyclic scaffolds, and this compound fits seamlessly into that narrative. Researchers are increasingly exploring oxadiazole and thiadiazole derivatives due to their versatility in medicinal chemistry. The presence of both rings in CAS 2034550-47-3 suggests possible applications in targeting inflammation, microbial resistance, or even metabolic disorders—topics dominating scientific forums and AI-driven literature searches.

From a synthetic chemistry perspective, the ethyl-pyrrole substitution on the oxadiazole ring introduces steric and electronic nuances that could influence binding affinity. Computational studies (molecular docking or QSAR modeling)—frequently queried in academic databases—might reveal its interactions with biological targets like kinases or GPCRs. Such analyses align with the current focus on rational drug design and structure-activity relationships (SAR).

The propyl-thiadiazole segment further enhances lipophilicity, a critical factor in optimizing bioavailability and blood-brain barrier penetration. These properties are hot topics in pharmacokinetic optimization, often searched alongside terms like "CNS drug delivery" or "logP prediction." Notably, the carboxamide linker may participate in hydrogen bonding, a feature exploited in fragment-based drug discovery—a trending methodology in high-throughput screening.

In agrochemical contexts, similar thiadiazole-carboxamides have demonstrated herbicidal or fungicidal activity. While specific data for 2034550-47-3 remains proprietary, its structural analogs are frequently discussed in patents related to crop protection. This aligns with global searches for "sustainable pesticides" or "resistance management," reflecting the agricultural sector's demand for innovative solutions.

Analytical characterization of this compound likely involves advanced techniques like LC-MS (liquid chromatography-mass spectrometry) and NMR (nuclear magnetic resonance), both staples in modern chemical verification. These methods are perennially searched by synthetic chemists validating novel entities. Stability studies under varying pH or temperature conditions—another common query—would further elucidate its suitability for formulation.

Regulatory considerations for CAS 2034550-47-3 would depend on its intended application. In pharmaceutical development, compliance with ICH guidelines (International Council for Harmonisation) is paramount, while agrochemical uses require adherence to EPA or EU pesticide regulations. Such frameworks are heavily researched alongside terms like "REACH compliance" or "GLP standards."

Future research directions might explore derivatization at the ethyl-pyrrole or propyl-thiadiazole positions to fine-tune selectivity. The rise of AI-assisted synthesis planning (e.g., retrosynthesis algorithms) could accelerate such efforts—a nexus between computational tools and experimental chemistry that dominates contemporary discourse.

In summary, N-{[3-(1-ethyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-yl]methyl}-4-propyl-1,2,3-thiadiazole-5-carboxamide embodies the convergence of heterocyclic chemistry and applied life sciences. Its multifaceted potential resonates with current priorities in precision medicine and green chemistry, making it a compelling subject for interdisciplinary investigation.